1-Chloro-4-(6-methoxypyridin-3-yl)-phthalazine

• Molecular Formula: C14H10ClN3O
• Molecular Weight: 271.70 g/mol
• IUPAC Name: 1-chloro-4-(6-methoxypyridin-3-yl)phthalazine
• InChI: InChI=1S/C14H10ClN3O/c1-19-12-7-6-9(8-16-12)13-10-4-2-3-5-11(10)14(15)18-17-13/h2-8H,1H3
• InChI Key: RPABWJICDDSHEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2=NN=C(C3=CC=CC=C32)Cl

Description

1-Chloro-4-(6-methoxypyridin-3-yl)-phthalazine is a useful research compound. Its molecular formula is C14H10ClN3O and its molecular weight is 271.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

932 μl (10 mmol) of phosphorus oxychloride was added to a pyridine solution (5 ml) of 507 mg (2 mmol) of 4-(6-methoxypyridin-3-yl)-2H-phthalazin-1-on, and the reaction liquid was stirred at 120° C. for 30 minutes. This was concentrated under reduced pressure, aqueous saturated sodium hydrogencarbonate solution was added to the reaction liquid, extracted with chloroform, and the organic layer was washed with saturated saline water. This was dried with anhydrous sodium sulfate, and concentrated under reduced pressure to obtain 300 mg (yield: 55%) of 1-chloro-4-(6-methoxypyridin-3-yl)-phthalazine as a brown solid.